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Compound of Interest

Compound Name: 4-Methyloxolane-2-carboxylic acid

Cat. No.: B2732494

Disclaimer: This document provides immediate safety and logistical guidance for handling 4-
Methyloxolane-2-carboxylic acid based on available data for structurally similar compounds.
A specific Safety Data Sheet (SDS) for 4-Methyloxolane-2-carboxylic acid (CAS No. 61449-
65-8) was not available at the time of writing. It is imperative to consult the official SDS for this
compound as soon as it is available and to conduct a thorough risk assessment before
commencing any work.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure to
4-Methyloxolane-2-carboxylic acid. The following table summarizes the recommended PPE
based on information for similar carboxylic acids and oxolane derivatives.
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Body Part Recommended Protection Rationale
Protects against potential
Chemical safety goggles or a splashes that can cause
Eyes/Face ) ) o
face shield. serious eye irritation or
damage.
Prevents skin contact which
_ _ may cause irritation.[1] Gloves
Chemical-resistant gloves )
Hands o should be inspected before
(e.g., nitrile rubber).
use and removed carefully to
avoid skin contamination.
Bod Laboratory coat or long- Provides a barrier against
ody

sleeved clothing.

accidental skin contact.

Respiratory

Use in a well-ventilated area. A
respirator may be necessary if
dust or aerosols are

generated.

Minimizes the inhalation of
potentially harmful vapors or
dust.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for ensuring safety in the laboratory.

[EEN

working order.

inhalation exposure.

2. Handling the Compound:

. Preparation and Engineering Controls:

Avoid direct contact with skin, eyes, and clothing.[1]

Ensure that a safety shower and an eyewash station are readily accessible and in good

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

Before handling, ensure all necessary PPE is donned correctly.
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e Prevent the formation of dust and aerosols.

e Wash hands thoroughly with soap and water after handling and before breaks or leaving the
laboratory.[1]

e Do not eat, drink, or smoke in the handling area.

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.
4. In Case of a Spill:

e Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material.

e Collect the absorbed material into a suitable container for disposal.

o Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 4-Methyloxolane-2-carboxylic acid and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: This chemical waste is likely to be classified as hazardous.

e Disposal Method: Dispose of the waste material and any contaminated items in accordance
with all applicable federal, state, and local environmental regulations. This should be done
through a licensed waste disposal contractor.

o Container Disposal: Do not reuse empty containers. Dispose of them as hazardous waste.
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Experimental Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of 4-Methyloxolane-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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